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Compound of Interest

Compound Name: 1-Bromo-8-fluorooctane

Cat. No.: B1596034 Get Quote

In the landscape of modern medicinal chemistry and materials science, progress is often

dictated by the precision and versatility of available chemical building blocks. 1-Bromo-8-
fluorooctane (CAS No. 593-12-4) emerges as a uniquely valuable intermediate, distinguished

by its bifunctional nature.[1][2] Its eight-carbon aliphatic chain is terminated by two different

halogens: a bromine atom, which serves as an excellent leaving group for nucleophilic

substitutions and organometallic reactions, and a metabolically robust fluorine atom.[1][3] This

distinct architecture allows for selective, stepwise reactions, granting chemists exceptional

control over molecular design.[3]

This dual functionality is particularly prized in pharmaceutical development, where the

incorporation of a fluorinated alkyl chain can significantly enhance a drug candidate's metabolic

stability, bioavailability, and binding affinity.[1][3] 1-Bromo-8-fluorooctane serves as a key

precursor for introducing these beneficial motifs.[1][3][4] Its application extends to the

agrochemical sector for creating targeted pesticides and herbicides and to the synthesis of

specialized dyes and advanced materials.[1][4]

Given its critical role in research and development, a comprehensive understanding of its safe

handling, storage, and emergency management is not merely a regulatory formality but a

prerequisite for scientific integrity and personnel safety. This guide provides an in-depth,

experience-driven framework for researchers, scientists, and drug development professionals

to work with 1-Bromo-8-fluorooctane effectively and safely.
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Section 1: Hazard Identification and
Physicochemical Profile
A thorough risk assessment begins with a clear understanding of the substance's intrinsic

properties and potential hazards. While comprehensive toxicological data for 1-Bromo-8-
fluorooctane is not extensively published, its structure allows for an expert assessment based

on analogous halogenated alkanes. The primary hazards are associated with its irritant

properties. It is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[5]

Anticipated Health Effects:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.[5] Halogenated

hydrocarbons can defat the skin, leading to dryness, sensitivity, and potential dermatitis.[5]

Entry through wounds or abrasions may lead to systemic effects.[5]

Eye Irritation: Direct contact is expected to cause serious eye irritation.[5]

Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory

tract.[5] While not classified as "harmful by inhalation" due to a lack of specific data, long-

term exposure to respiratory irritants can lead to airway disease.[5]

Ingestion: While not considered highly toxic upon ingestion, it may be damaging to health,

especially for individuals with pre-existing organ damage.[5]

Physicochemical Data Summary
The following table consolidates key quantitative data for 1-Bromo-8-fluorooctane, providing a

quick reference for experimental planning and safety assessment.
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Property Value Source(s)

CAS Number 593-12-4 [1][6][7]

Molecular Formula C₈H₁₆BrF [6][7]

Molecular Weight 211.11 g/mol [6][7]

Appearance Colorless transparent liquid [1]

Boiling Point 224.2°C at 760 mmHg [7][8]

Density 1.178 g/cm³ [7][8]

Flash Point 92.3°C [7][8]

Solubility

Insoluble in water; soluble in

organic solvents like alcohols

and ethers.

[5][9]

Section 2: The Core Protocol for Safe Handling and
Storage
A self-validating safety protocol is one where checks and protective measures are integrated

into the workflow itself. The following methodology is designed to minimize exposure and

mitigate risk at every step.

Workflow for Risk Assessment and Safe Handling
The following diagram outlines the mandatory decision-making and action process for any

researcher intending to work with 1-Bromo-8-fluorooctane.
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Preparation Phase

Execution Phase

Post-Execution Phase

Initiate Work with
1-Bromo-8-fluorooctane

Review Safety Data Sheet
& Technical Guide

Perform Risk Assessment:
- Irritant (Skin, Eye, Respiratory)

- Environmental Release

Select & Inspect PPE:
- Nitrile/Neoprene Gloves

- Chemical Splash Goggles
- Flame-Resistant Lab Coat

Work Exclusively in a
Certified Chemical Fume Hood

Use Grounded Equipment &
Non-Sparking Tools

Avoid:
- Inhalation of Vapors

- Skin/Eye Contact
- Static Discharge

Store in Tightly Sealed,
Original Container

Segregate & Label Waste for
Approved Chemical Disposal

Storage Conditions:
- Cool, Dry, Well-Ventilated Area

- Away from Oxidizing Agents

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 1-Bromo-8-fluorooctane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1596034?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Methodology
Pre-Experiment Preparation:

Verify that a chemical fume hood is certified and operational.

Ensure an emergency eyewash station and safety shower are accessible and have been

recently tested.[10]

Assemble all necessary glassware, reagents, and spill containment materials before

handling the compound to minimize movement.[10]

Personal Protective Equipment (PPE) - The Non-Negotiable Barrier:

Eye Protection: Wear chemical splash goggles that conform to ANSI Z87.1 standards.[11]

When there is a significant risk of splashing, a face shield must be worn in addition to

goggles.[10][11]

Hand Protection: Wear chemical-resistant gloves (e.g., Nitrile or Neoprene).[10] Inspect

gloves for any signs of degradation or puncture before each use.[12][13] Do not use latex

gloves for chemical protection.[10] After use, remove gloves using the proper technique to

avoid contaminating your skin and wash hands thoroughly.[5]

Body Protection: A flame-resistant laboratory coat is required.[11] For transfers of larger

volumes, a chemical-resistant apron worn over the lab coat is recommended.[10] Closed-

toe shoes are mandatory; open-toed shoes or sandals are strictly prohibited.[11]

Chemical Handling:

Conduct all manipulations, including transfers and reaction setups, inside a chemical fume

hood to prevent inhalation of vapors.[10]

Avoid all personal contact with the chemical.[5]

Use measures to prevent the buildup of electrostatic charge and keep the compound away

from ignition sources like heat, sparks, and open flames.[12][14]
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Storage Requirements
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

situations.

Store in the original, tightly sealed container.[5]

Keep in a cool, dry, and well-ventilated area.[5][15]

Store away from incompatible materials, particularly strong oxidizing agents (e.g., nitrates,

peroxides) and foodstuff containers.[5][15]

Protect containers from physical damage and inspect them regularly for leaks.[5]

Section 3: Emergency Procedures - A Framework for
Rapid Response
In the event of an exposure or spill, a clear, pre-rehearsed plan is essential.

Emergency Response Workflow for Exposure Incidents
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Exposure Incident Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove all
contaminated clothing.

Immediately flush eyes with
plenty of fresh, running water

for at least 15 minutes.
Move person to fresh air. Do NOT induce vomiting.

Flush skin with running water
(and soap) for at least 15 minutes.

Seek medical attention
if irritation persists.

Keep eyelids open and away from eye.
Remove contact lenses if easy to do.

Seek immediate
medical attention.

Keep patient warm and rested.
If not breathing, give artificial respiration.

Seek immediate
medical attention.

Rinse mouth with water. Give water
to drink (two glasses at most).

Seek medical attention.

Click to download full resolution via product page

Caption: Decision and action flowchart for exposure incidents.

First-Aid Measures: Detailed Protocols
In Case of Skin Contact: Immediately remove all contaminated clothing, including footwear.

[5] Flush the affected skin and hair with copious amounts of running water, using soap if

available.[5] Seek medical attention if irritation develops or persists.
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In Case of Eye Contact: Wash out immediately with fresh running water for at least 15

minutes.[5] Ensure complete irrigation by keeping the eyelids apart and moving them

occasionally.[5] If contact lenses are present, remove them if it is safe to do so.[16] Seek

immediate medical attention.[17]

If Inhaled: Move the affected person from the contaminated area to fresh air.[16] Lay the

patient down and keep them warm and rested. If breathing is difficult or has stopped, provide

artificial respiration.[12] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with

water and then have them drink one or two glasses of water to dilute the substance.[16]

Never give anything by mouth to an unconscious person.[12] Seek medical advice.

Spill and Leak Procedures
Minor Spills (within a fume hood):

Ensure all ignition sources are removed.[5]

Wearing appropriate PPE, contain and absorb the spill using an inert material like

vermiculite, sand, or a commercial solvent absorbent.[10]

Collect the absorbed material using non-sparking tools and place it into a suitable, sealed,

and labeled container for hazardous waste disposal.[10]

Clean the spill area thoroughly.

Major Spills (outside a fume hood):

Evacuate the area immediately and move upwind.[5]

Alert laboratory personnel and the institution's emergency response team.[5]

Prevent the spill from entering drains or waterways.[12][16]

Only trained personnel with appropriate protective equipment should attempt to clean up

the spill.[10]
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Section 4: Disposal, Reactivity, and Environmental
Impact

Disposal Considerations: This material must be disposed of as hazardous waste.[13] Do not

mix with other waste.[16] All disposal practices must be in accordance with federal, state,

and local regulations.[14][16] Offer surplus and non-recyclable solutions to a licensed

disposal company.[14] Dispose of contaminated packaging as unused product.[14]

Chemical Stability and Reactivity:

The product is considered stable under recommended storage conditions.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitrates, chlorine

bleaches, pool chlorine) as ignition may result.[5] It may also be incompatible with alkali

metals and finely divided metals.[18]

Hazardous Decomposition Products: Upon combustion, it may emit toxic and corrosive

fumes, including carbon oxides (CO, CO₂), hydrogen bromide, and hydrogen fluoride.[5]

Ecological Information:

Discharge into the environment must be avoided.[12][14] The material is considered

harmful or toxic to aquatic organisms, potentially with long-lasting effects.[5][16] Do not let

the product enter drains, surface water, or groundwater systems.[12][16]

Conclusion
1-Bromo-8-fluorooctane is a powerful tool in the arsenal of the modern synthetic chemist. Its

strategic value in creating next-generation pharmaceuticals and materials is clear. However, its

utility is intrinsically linked to the responsibility of handling it with the respect and caution it

demands. By internalizing the principles and protocols outlined in this guide—from rigorous

hazard assessment and consistent use of PPE to preparedness for emergency situations—

researchers can harness the full potential of this versatile reagent while upholding the highest

standards of laboratory safety and scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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